Cas no 1806419-72-6 (2,3-Dimethyl-5-nitromandelic acid)

• Product Name: 2,3-Dimethyl-5-nitromandelic acid
• CAS No: 1806419-72-6
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 4942177
• Update Time: 2025-05-20

2,3-Dimethyl-5-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-5-nitromandelic acid

• Inchi： 1S/C10H11NO5/c1-5-3-7(11(15)16)4-8(6(5)2)9(12)10(13)14/h3-4,9,12H,1-2H3,(H,13,14)
• InChI Key： TWAIHAPFUGYYLQ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=C(C=C(C)C=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 1.4
• Topological Polar Surface Area: 103

Additional information on 2,3-Dimethyl-5-nitromandelic acid

Comprehensive Overview of 2,3-Dimethyl-5-nitromandelic acid (CAS No. 1806419-72-6): Properties, Applications, and Research Insights

2,3-Dimethyl-5-nitromandelic acid (CAS No. 1806419-72-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This nitro-substituted mandelic acid derivative is characterized by the presence of two methyl groups at the 2- and 3-positions and a nitro group at the 5-position, which contribute to its distinct chemical reactivity and biological activity. Researchers are particularly interested in its role as a chiral building block for the synthesis of complex molecules, including drug candidates and agrochemicals.

The compound’s molecular formula and structural configuration make it a valuable intermediate in asymmetric synthesis. Its nitro group enhances electrophilic properties, enabling participation in various condensation and substitution reactions. Recent studies highlight its utility in developing enzyme inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic compounds. The chiral center in 2,3-Dimethyl-5-nitromandelic acid also makes it a candidate for enantioselective catalysis, a hot topic in green chemistry.

From an industrial perspective, the compound’s synthesis and purification processes are optimized for high yield and scalability. Advanced techniques like HPLC and NMR spectroscopy ensure precise characterization, addressing the need for quality control in fine chemical production. Environmental considerations are also prioritized, with efforts to minimize waste through atom-efficient protocols—a trend increasingly emphasized in sustainable chemistry.

In the context of drug discovery, 2,3-Dimethyl-5-nitromandelic acid is explored for its potential to modulate biological pathways. Its nitroaromatic moiety is linked to interactions with redox-active enzymes, sparking interest in neuroprotective and anti-inflammatory applications. These attributes resonate with current research trends targeting neurodegenerative diseases and chronic inflammation.

For researchers sourcing this compound, key considerations include its stability under storage conditions and compatibility with common solvents. Suppliers often provide technical data sheets detailing its melting point, solubility, and spectral data, which are critical for experimental reproducibility. The compound’s CAS No. 1806419-72-6 serves as a universal identifier, ensuring accurate procurement across global databases.

Emerging discussions in AI-driven molecular design have further highlighted derivatives like 2,3-Dimethyl-5-nitromandelic acid as templates for virtual screening. Computational models predict its binding affinities, accelerating the identification of new bioactive molecules—a method gaining traction in high-throughput drug development.

In summary, 2,3-Dimethyl-5-nitromandelic acid exemplifies the intersection of synthetic chemistry and applied life sciences. Its versatility underscores its relevance in both academic and industrial settings, while ongoing innovations in catalytic asymmetric synthesis and computational chemistry continue to expand its potential.